3-Chloro-1-ethoxycarbonylmethyl-6-methylpyrazinone

• Molecular Formula: C9H11ClN2O3
• Molecular Weight: 230.65 g/mol
• IUPAC Name: ethyl 2-(3-chloro-6-methyl-2-oxopyrazin-1-yl)acetate
• InChI: InChI=1S/C9H11ClN2O3/c1-3-15-7(13)5-12-6(2)4-11-8(10)9(12)14/h4H,3,5H2,1-2H3
• InChI Key: QOMQSVIKNSNNTQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=CN=C(C1=O)Cl)C

Description

3-Chloro-1-ethoxycarbonylmethyl-6-methylpyrazinone is a useful research compound. Its molecular formula is C9H11ClN2O3 and its molecular weight is 230.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Chloro-1-ethoxycarbonylmethyl-6-methylpyrazinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Chloro-1-ethoxycarbonylmethyl-6-methylpyrazinone including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

PHOSPHOROUS OXYCHLORIDE (2.8 ML, 30 MMOL) WAS ADDED TO A STIRRED MIXTURE OF 1-ETHOXYCARBONYLMETHYL-3-HYDROXY-6-METHYLPYRAZINONE (5.3 G, 25 MMOL) IN DRY TOLUENE (50 ML) UNDER ARGON. THE RESULTING MIXTURE WAS HEATED TO 60° C. AFTER 64 H, THE MIXTURE WAS COOLED AND WATER AND ETHYL ACETATE WERE ADDED. THE ORGANIC LAYER WAS DRIED (NA2SO4) AND EVAPORATED IN VACUO. THE RESIDUE WAS PURIFIED BY FLASH COLUMN CHROMATOGRAPHY ON SILICA GEL (50% ETOAC/HEXANES) TO GIVE THE TITLE COMPOUND AS A CRYSTALLINE SOLID: